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molecular formula C7H11NO4 B8671328 Methyl (2-oxo-1,3-oxazinan-3-yl)acetate CAS No. 1190392-67-6

Methyl (2-oxo-1,3-oxazinan-3-yl)acetate

Cat. No. B8671328
CAS RN: 1190392-67-6
M. Wt: 173.17 g/mol
InChI Key: WEFMNLIWBBCCGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08653260B2

Procedure details

A solution of 0.20 g (2.0 mmol) of 1,3-oxazinan-2-one from step A above in 2 mL of anhydrous DMF was added to a 10 mL round bottom flask containing 0.13 g (3.2 mmol) of a 60% sodium hydride suspension in mineral oil under an atmosphere of nitrogen. After stirring for 10 min 0.37 g (2.4 mmol) of methyl bromoacetate was added in one portion and the reaction mixture was allowed to stir overnight. The reaction mixture was then quenched with 5 mL of a saturated aqueous ammonium chloride solution and then diluted with 20 mL of water. The resulting suspension was extracted with ethyl acetate (3×10 mL) and the combined organics were washed with water (2×3 mL), brine (1×3 mL) and dried over magnesium sulfate. The mixture was filtered, evaporated and purified by silica gel chromatography eluting with a 5% methanol in ethyl acetate mixture to afford the title compound as a clear oil (0.068 g, 20%). 1HNMR (500 MHz, CDCl3) δ: 4.28 (t, J=5.4 Hz, 2H), 4.03 (s, 2H), 3.70 (s, 3H), 3.36 (t, J=6.2 Hz, 2H), 2.08-2.04 (m, 2H). LC-MS: m/z (ES) 174 (MH)+.
Name
1,3-oxazinan-2-one
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methyl bromoacetate
Quantity
0.37 g
Type
reactant
Reaction Step Three
Name
title compound
Yield
20%

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:6][CH2:5][CH2:4][NH:3][C:2]1=[O:7].[H-].[Na+].Br[CH2:11][C:12]([O:14][CH3:15])=[O:13]>CN(C=O)C>[O:7]=[C:2]1[N:3]([CH2:11][C:12]([O:14][CH3:15])=[O:13])[CH2:4][CH2:5][CH2:6][O:1]1 |f:1.2|

Inputs

Step One
Name
1,3-oxazinan-2-one
Quantity
0.2 g
Type
reactant
Smiles
O1C(NCCC1)=O
Name
DMF
Quantity
2 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Three
Name
methyl bromoacetate
Quantity
0.37 g
Type
reactant
Smiles
BrCC(=O)OC

Conditions

Stirring
Type
CUSTOM
Details
to stir overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added in one portion
CUSTOM
Type
CUSTOM
Details
The reaction mixture was then quenched with 5 mL of a saturated aqueous ammonium chloride solution
ADDITION
Type
ADDITION
Details
diluted with 20 mL of water
EXTRACTION
Type
EXTRACTION
Details
The resulting suspension was extracted with ethyl acetate (3×10 mL)
WASH
Type
WASH
Details
the combined organics were washed with water (2×3 mL), brine (1×3 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
The mixture was filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
purified by silica gel chromatography
WASH
Type
WASH
Details
eluting with a 5% methanol in ethyl acetate mixture

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
O=C1OCCCN1CC(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.068 g
YIELD: PERCENTYIELD 20%
YIELD: CALCULATEDPERCENTYIELD 19.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.